Cas no 2172386-66-0 (14-(propan-2-yl)-6,10-dioxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 14-(propan-2-yl)-6,10-dioxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2172386-66-0
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6003900
• PubChem ID: 165837886
• Update Time: 2025-07-19

14-(propan-2-yl)-6,10-dioxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 14-(propan-2-yl)-6,10-dioxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• 2172386-66-0
• 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
• EN300-1280470

• Inchi： 1S/C14H25NO2/c1-11(2)12-13(4-3-5-13)10-17-14(15-12)6-8-16-9-7-14/h11-12,15H,3-10H2,1-2H3
• InChI Key： XAPBUGKCMANTML-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)NC(C(C)C)C2(C1)CCC2

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 14-(propan-2-yl)-6,10-dioxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane

Introduction to 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane (CAS No. 2172386-66-0)

14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane, with the CAS number 2172386-66-0, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of spirocyclic compounds, which are characterized by their cyclic structures sharing a common atom, in this case, nitrogen and oxygen atoms.

The molecular structure of 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane is particularly intriguing due to its intricate spirocyclic framework. The presence of multiple heteroatoms (oxygen and nitrogen) and the branched alkyl substituent (propan-2-yl) contribute to its unique chemical properties and reactivity. This compound has been the subject of extensive research in both synthetic and medicinal chemistry, with a focus on its potential as a lead compound for drug development.

In the realm of synthetic chemistry, the synthesis of 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane has been achieved through various methodologies, including multistep reactions involving ring-closing metathesis (RCM) and other advanced synthetic techniques. These methods have allowed researchers to explore the structural diversity and functional group modifications of this compound, leading to the discovery of several analogs with enhanced properties.

The biological activity of 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane has been extensively studied in various biological assays. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, it has been shown to induce apoptosis in cancer cells through the modulation of mitochondrial pathways.

In the context of drug development, 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane has shown promise as a lead compound for the development of new therapeutic agents. Its unique spirocyclic structure provides a scaffold for further optimization through structure-based drug design (SBDD) approaches. Researchers are actively exploring ways to enhance its bioavailability, stability, and target specificity to improve its therapeutic potential.

The pharmacokinetic properties of 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane have also been investigated in preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for understanding its behavior in biological systems and optimizing its use as a therapeutic agent.

In addition to its potential as a therapeutic agent, 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane has also been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for studying cellular processes and identifying new targets for drug discovery.

The environmental impact of compounds like 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane is another important consideration in their development and use. Researchers are working to ensure that these compounds are synthesized using sustainable methods and that their environmental fate is well understood to minimize any potential ecological risks.

In conclusion, 14-(propan-2-yl)-6,10-dioxa-13-azadispiro[3.2.5⁷.2⁴]tetradecane (CAS No. 2172386-66-0) is a fascinating compound with significant potential in both synthetic chemistry and pharmacology. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent or chemical biology tool.